BCECF
BCECF
BCECF is a fluorescent probe commonly used to measure pH. It is a dual-excitation ratiometric pH indicator with a pKa of ~6.98. Measurements of pH are made by determining the ratio of emission intensity, detected at 535 nm, when excited at 490 nm versus the emission intensity when excited at 440 nm. BCECF is membrane impermeable, whereas the acetoxymethyl ester, BCEBF-AM (Item No. 15922) is membrane permeant.
Brand Name:
Vulcanchem
CAS No.:
85138-49-4
VCID:
VC0051671
InChI:
SMILES:
Molecular Formula:
C27H20O11
Molecular Weight:
520.4
BCECF
CAS No.: 85138-49-4
Reference Standards
VCID: VC0051671
Molecular Formula: C27H20O11
Molecular Weight: 520.4
| CAS No. | 85138-49-4 |
|---|---|
| Product Name | BCECF |
| Molecular Formula | C27H20O11 |
| Molecular Weight | 520.4 |
| Standard InChIKey | RZFSVSQVNQXHLI-UHFFFAOYSA-N |
| Appearance | Assay:≥90%A crystalline solid |
| Description | BCECF is a fluorescent probe commonly used to measure pH. It is a dual-excitation ratiometric pH indicator with a pKa of ~6.98. Measurements of pH are made by determining the ratio of emission intensity, detected at 535 nm, when excited at 490 nm versus the emission intensity when excited at 440 nm. BCECF is membrane impermeable, whereas the acetoxymethyl ester, BCEBF-AM (Item No. 15922) is membrane permeant. |
| Synonyms | BCECF Acid; 5(or 6)-Carboxy-3’,6’-dihydroxy-3-oxo-spiro[benzofuran-2(3H),9’-[9H]xanthene]-2’,7’-dipropanoic Acid; 2’,7’-Bis(carboxyethyl)-5(6)-carboxyfluorescein; 9-[2,4(or 2,5)-Dicarboxyphenyl]-6-hydroxy-3-oxo-3H-xanthene-2,7-dipropanoic Acid; |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume